(2-Chlorophenyl)methyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoate

• IUPAC Name: (2-chlorophenyl)methyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoate
• InChI: InChI=1S/C16H12Cl2F3NO2/c1-9(14-13(18)6-11(7-22-14)16(19,20)21)15(23)24-8-10-4-2-3-5-12(10)17/h2-7,9H,8H2,1H3
• InChI Key: ZVTSWBWWRMNGEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=O)OCC2=CC=CC=C2Cl
• Molecular Formula: C16H12Cl2F3NO2
• Molecular Weight: 378.2 g/mol

Description

“(2-Chlorophenyl)methyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propanoate” is a chemical compound that contains a trifluoromethylpyridine (TFMP) structural motif. TFMP and its derivatives have applications in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests.

Synthesis Analysis

The synthesis of trifluoromethylpyridines involves various methods. For instance, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions. A Diels–Alder reaction between key intermediates can also lead to the formation of correspondent compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex and specific details may vary based on the synthesis process and the presence of other functional groups.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Diels–Alder reaction between key intermediates. This reaction leads to the formation of correspondent compounds, which are then converted to carboxylic acid intermediates by reaction with hydrogen at room temperature.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

• .

Anti-HIV Activity

. Although direct evidence for this compound is lacking, its structure warrants investigation.

Antidiabetic Potential

Indole derivatives have been studied for their antidiabetic effects. While specific data on this compound are lacking, its indole core suggests possible relevance.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources.

Future Directions

The future directions for the use of this compound are promising. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.